Methyl 5-(methanesulfonyloxy)-2-methyl-1-benzofuran-3-carboxylate
Description
Methyl 5-(methanesulfonyloxy)-2-methyl-1-benzofuran-3-carboxylate, also known as MMBC, is a synthetic cannabinoid. It belongs to the benzofuran class of compounds, which are structurally similar to THC, the active ingredient in marijuana. MMBC has gained attention in the scientific community due to its potential use in research and development of new drugs.
Scientific Research Applications
Dietary Supplement and Nutraceuticals
Methylsulfonylmethane (MSM): , a derivative of the compound , is widely used as a dietary supplement. It has been investigated for its anti-inflammatory properties, joint and muscle pain relief, and antioxidant capacity. MSM is generally recognized as safe (GRAS) and is well-tolerated by most individuals at dosages of up to four grams daily .
Organic Synthesis
The compound serves as a precursor in organic synthesis, particularly in the Wittig reaction . It is used to synthesize stable derivatives directly from carbohydrates, which is a significant challenge in contemporary chemistry. This synthesis route is promising for biological screening due to the water-solubility of the products .
Green Solvent Development
Methyl 5-(methanesulfonyloxy)-2-methyl-1-benzofuran-3-carboxylate is utilized in developing green solvents like PolarClean . The synthesis of such solvents is optimized for reagent excess and base catalyst selection, contributing to more sustainable and environmentally friendly chemical processes .
Advanced Material Design
Metal–organic frameworks (MOFs) incorporate the compound for creating unusual structures with uncommon applications. These include host–guest properties, sensing abilities, and post-synthetic functionalization of frameworks. The compound’s versatility allows for novel synthetic routes and contributes to the broad potential of MOFs .
Heterogeneous Catalysis
MOF-5, a distinctive porous material, uses derivatives of the compound for various applications in modern chemistry. The boundless topologies and morphologies combined with other chemical entities provide opportunities in fields like catalysis, gas storage, and sensors .
Biomedical Applications
In the realm of biomedicine, sulfonylcalix4arene-based metal–organic frameworks, which can be derived from the compound, form unique multiple-drug co-loaded systems. These systems have been examined for their stability and drug-release kinetics, showcasing the compound’s potential in targeted drug delivery .
properties
IUPAC Name |
methyl 2-methyl-5-methylsulfonyloxy-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O6S/c1-7-11(12(13)16-2)9-6-8(18-19(3,14)15)4-5-10(9)17-7/h4-6H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMCDITXJDZLCQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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